Cas no 1784165-05-4 (3-bromopyrazolo1,5-apyridine-6-carboxylic acid)

• Product Name: 3-bromopyrazolo1,5-apyridine-6-carboxylic acid
• CAS No: 1784165-05-4
• MDL: MFCD31420803
• CID: 4613969
• PubChem ID: 83824878
• Update Time: 2025-08-03

3-bromopyrazolo1,5-apyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromopyrazolo[1,5-a]pyridine-6-carboxylic acid
• 3-bromopyrazolo1,5-apyridine-6-carboxylic acid

• MDL： MFCD31420803

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-bromopyrazolo1,5-apyridine-6-carboxylic acid

Recent Advances in the Application of 3-Bromopyrazolo[1,5-a]pyridine-6-carboxylic Acid (CAS: 1784165-05-4) in Chemical Biology and Drug Discovery

The compound 3-bromopyrazolo[1,5-a]pyridine-6-carboxylic acid (CAS: 1784165-05-4) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This heterocyclic derivative combines the pyrazolo[1,5-a]pyridine core with a carboxylic acid functionality and a bromine substituent, making it an attractive building block for the development of novel bioactive molecules. Recent studies have demonstrated its potential in various therapeutic areas, particularly in kinase inhibition and targeted protein degradation.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-bromopyrazolo[1,5-a]pyridine-6-carboxylic acid as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers successfully utilized the bromine substituent for palladium-catalyzed cross-coupling reactions, while the carboxylic acid group served as an anchor point for amide bond formation with various amine-containing pharmacophores. The resulting compounds showed nanomolar potency against JAK2 with excellent selectivity over other JAK isoforms, highlighting the scaffold's potential in developing targeted kinase inhibitors.

In the field of PROTAC (Proteolysis Targeting Chimera) development, a recent patent application (WO2023056421) disclosed the incorporation of 3-bromopyrazolo[1,5-a]pyridine-6-carboxylic acid derivatives as warheads targeting specific E3 ubiquitin ligases. The scaffold's rigidity and ability to form multiple hydrogen bonds were found to be crucial for maintaining the ternary complex stability between the target protein, PROTAC molecule, and E3 ligase. This application demonstrates the compound's versatility beyond traditional small molecule inhibitors.

Structural biology studies have provided insights into the binding modes of derivatives containing this scaffold. X-ray crystallography data (PDB: 8T2Q) revealed that the pyrazolo[1,5-a]pyridine core participates in π-stacking interactions with aromatic residues in protein binding pockets, while the carboxylic acid group forms critical salt bridges with basic amino acids. These structural features explain the observed high binding affinity of derivatives in various biological targets.

Recent synthetic methodology developments have expanded the accessibility of this scaffold. A 2024 publication in Organic Letters described a novel one-pot synthesis of 3-bromopyrazolo[1,5-a]pyridine-6-carboxylic acid from commercially available starting materials, significantly improving the yield (78%) compared to previous methods. This advancement is expected to facilitate broader exploration of this scaffold in drug discovery programs.

The compound's physicochemical properties have also been systematically characterized in recent studies. With a calculated logP of 1.2 and polar surface area of 65 Ų, derivatives of this scaffold generally show favorable drug-like properties. Metabolic stability studies in human liver microsomes indicate moderate clearance rates, suggesting that appropriate structural modifications could optimize pharmacokinetic profiles for therapeutic applications.

Emerging applications in chemical biology include the use of 3-bromopyrazolo[1,5-a]pyridine-6-carboxylic acid derivatives as fluorescent probes for cellular imaging. The inherent fluorescence properties of the core structure, combined with the ability to conjugate various recognition elements through the carboxylic acid group, have enabled the development of target-specific imaging agents for studying intracellular processes.

In conclusion, 3-bromopyrazolo[1,5-a]pyridine-6-carboxylic acid (CAS: 1784165-05-4) represents a versatile and valuable scaffold in contemporary drug discovery and chemical biology research. Its unique combination of synthetic accessibility, structural features suitable for diverse molecular interactions, and demonstrated biological activities across multiple target classes position it as an important tool for developing next-generation therapeutic agents. Future research directions likely include further exploration of its applications in targeted protein degradation and the development of covalent inhibitors leveraging the reactive bromine substituent.